Cas no 307496-33-9 (2,6-Difluorobenzylzinc bromide)

• Product Name: 2,6-Difluorobenzylzinc bromide
• CAS No: 307496-33-9
• MF: C₇H₅BrF₂Zn
• MW: 272.424404859543
• MDL: MFCD01311421
• CID: 300381
• PubChem ID: 24874221
• Update Time: 2025-10-28

2,6-Difluorobenzylzinc bromide Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo[(2,6-difluorophenyl)methyl]-
• LogP
• 2,6-Difluorobenzylzinc Bromide
• 2,6-DIFLUOROBENZYLZINC BROMIDE 0.5M IN THF
• 2,6-Difluorobenzylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• 2,6-Difluorobenzylzinc bromide, 0.5M in THF
• 307496-33-9
• MFCD01311421
• 2,6-Difluorobenzylzinc bromide, 0.50 M in THF
• 2,6-Difluorobenzylzinc bromide 0.5 M in Tetrahydrofuran
• AKOS015889037
• Zinc, bromo[(2,6-difluorophenyl)methyl]-
• (2,6-difluorobenzyl)zinc(II) bromide
• bromo[(2,6-difluorophenyl)methyl]zinc
• 2,6-Difluorobenzylzinc bromide

• MDL： MFCD01311421
• Inchi： 1S/C7H5F2.BrH.Zn/c1-5-6(8)3-2-4-7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key： GCXVBPCJIZAPER-UHFFFAOYSA-M
• SMILES： Br[Zn+].FC1C=CC=C(C=1[CH2-])F

Computed Properties

• Exact Mass: 269.88335
• Monoisotopic Mass: 269.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 92.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.981 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0
• Color/Form: 0.5 M in THF
• Solubility: Not determined

2,6-Difluorobenzylzinc bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 8(3) / PGII
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 2,6-Difluorobenzylzinc bromide

2,6-Difluorobenzylzinc Bromide: A Comprehensive Overview

2,6-Difluorobenzylzinc bromide, with the CAS number 307496-33-9, is a versatile organometallic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure and reactivity, plays a pivotal role in modern chemical research. The molecule consists of a benzyl group substituted with two fluorine atoms at the 2 and 6 positions, bonded to a zinc bromide moiety. This arrangement imparts distinctive electronic and steric properties, making it a valuable tool in various chemical transformations.

Recent studies have highlighted the importance of 2,6-difluorobenzylzinc bromide in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. Researchers have demonstrated that this compound can efficiently facilitate the formation of biaryl structures, which are crucial in pharmaceuticals and agrochemicals. The fluorine substituents at the 2 and 6 positions not only enhance the stability of the compound but also modulate its reactivity, making it suitable for a wide range of applications.

The synthesis of 2,6-difluorobenzylzinc bromide typically involves a two-step process: first, the preparation of 2,6-difluorobenzyl bromide through nucleophilic aromatic substitution, followed by its reaction with zinc metal in a polar solvent. This method ensures high purity and yields, which are essential for its use in demanding chemical reactions. The compound's stability under ambient conditions further adds to its appeal as a reliable reagent in organic synthesis.

In terms of applications, 2,6-difluorobenzylzinc bromide has found extensive use in the construction of complex molecules. For instance, it has been employed in the synthesis of heterocyclic compounds, which are integral to drug discovery programs. Its ability to participate in both oxidative addition and transmetallation reactions makes it a cornerstone in transition-metal-catalyzed processes. Recent advancements have also explored its role in asymmetric catalysis, where it has shown promise in enantioselective reactions.

The environmental impact and safety profile of 2,6-difluorobenzylzinc bromide have been thoroughly investigated. Studies indicate that it exhibits low toxicity and minimal environmental persistence under standard usage conditions. However, proper handling protocols are recommended to ensure occupational safety and prevent unintended exposure.

Looking ahead, ongoing research is focused on expanding the scope of applications for 2,6-difluorobenzylzinc bromide. Scientists are exploring its potential in polymer chemistry and nanotechnology, where its unique electronic properties could pave the way for novel materials with tailored functionalities. Additionally, efforts are being made to optimize its synthesis pathways for large-scale production, addressing the growing demand across various industries.

In conclusion, 2,6-difluorobenzylzinc bromide, with CAS number 307496-33-9, stands as a testament to the ingenuity of modern chemical research. Its versatility, reactivity, and adaptability continue to drive innovation across diverse scientific domains. As research progresses, this compound is poised to unlock new possibilities in organic synthesis and beyond.